Cas no 130518-19-3 (Benzo[6,7]cyclohepta[1,2,3-cd]benzofuran-4,8,10-triol,1,6,7,11b-tetrahydro-1,7-bis(4-hydroxyphenyl)-, (1S,7S,11bS)- (9CI))

• Product Name: Benzo[6,7]cyclohepta[1,2,3-cd]benzofuran-4,8,10-triol,1,6,7,11b-tetrahydro-1,7-bis(4-hydroxyphenyl)-, (1S,7S,11bS)- (9CI)
• CAS No: 130518-19-3
• MF: C₂₈H₂₂O₆
• MW: 454.470688343048
• CID: 149506
• PubChem ID: 5318088
• Update Time: 2025-04-19

Benzo[6,7]cyclohepta[1,2,3-cd]benzofuran-4,8,10-triol,1,6,7,11b-tetrahydro-1,7-bis(4-hydroxyphenyl)-, (1S,7S,11bS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[6,7]cyclohepta[1,2,3-cd]benzofuran-4,8,10-triol,1,6,7,11b-tetrahydro-1,7-bis(4-hydroxyphenyl)-, (1S,7S,11bS)- (9CI)
• Ampelopsin B
• (+)-Ampelopsin B
• Benzo[6,7]cyclohepta[1,2,3-cd]benzofuran-4,8,10-triol,1,6,7,11b-tetrahydro-1,7-bis(4-hydroxyphenyl)-, (1a,7a,11ba)-(+)-
• (1S,8S,16S)-8,16-bis(4-hydroxyphenyl)-15-oxatetracyclo[8.6.1.02,7.014,17]heptadeca-2(7),3,5,10(17),11,13-hexaene-4,6,12-triol
• CHEBI:76191
• Benzo(6,7)cyclohepta(1,2,3-cd)benzofuran-4,8,10-triol, 1,6,7,11b-tetrahydro-1,7-bis(4-hydroxyphenyl)-, (1alpha,7alpha,11balpha)-(+)-
• BX77KJ8J5L
• DTXSID80415734
• Q4748113
• Ampelopsin B, (+)-
• (1S,7S,11bS)-1,7-bis(4-hydroxyphenyl)-1,6,7,11b-tetrahydro-2-oxadibenzo[cd,h]azulene-4,8,10-triol
• BENZO(6,7)CYCLOHEPTA(1,2,3-CD)BENZOFURAN-4,8,10-TRIOL, 1,6,7,11B-TETRAHYDRO-1,7-BIS(4-HYDROXYPHENYL)-, (1.ALPHA.,7.ALPHA.,11B.ALPHA.)-(+)-
• Benzo(6,7)cyclohepta(1,2,3-cd)benzofuran-4,8,10-triol, 1,6,7,11b-tetrahydro-1,7-bis(4-hydroxyphenyl)-, (1S,7S,11bS)-
• UNII-BX77KJ8J5L
• 130518-19-3
• melanoxylin A

• Inchi： 1S/C28H22O6/c29-17-5-1-14(2-6-17)21-10-16-9-19(31)13-24-25(16)27(22-11-20(32)12-23(33)26(21)22)28(34-24)15-3-7-18(30)8-4-15/h1-9,11-13,21,27-33H,10H2/t21-,27-,28+/m0/s1
• InChI Key： JJCVXDDMIRXVJA-YNOBPPCASA-N
• SMILES： O1C2=CC(=CC3C[C@@H](C4C=CC(=CC=4)O)C4C(=CC(=CC=4[C@H]([C@H]1C1C=CC(=CC=1)O)C=32)O)O)O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 454.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids